Cas no 5234-70-8 (Tetrahydrodehydrodiconiferyl alcohol)
Tetrahydrodehydrodiconiferyl alcohol Chemical and Physical Properties
Names and Identifiers
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- 2-(1-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)propan-2-yl)-4-(3-hydroxypropyl)-6-methoxyphenol
- 2-[1-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)propan-2-yl]-4-(3-hydroxypropyl)-6-methoxyphenol
- SCHEMBL25382542
- CID 14135392
- Tetrahydrodehydrodiconiferyl alcohol
- 5234-70-8
- TS-10211
- CS-0204044
- HY-N9903
-
- Inchi: 1S/C20H26O6/c1-25-18-10-14(5-6-17(18)23)8-15(12-22)16-9-13(4-3-7-21)11-19(26-2)20(16)24/h5-6,9-11,15,21-24H,3-4,7-8,12H2,1-2H3
- InChI Key: QTGXBVBJDIWUBL-UHFFFAOYSA-N
- SMILES: OCCCC1=CC(OC)=C(O)C(C(CO)CC2=CC(OC)=C(O)C=C2)=C1
Computed Properties
- Exact Mass: 362.17293854 g/mol
- Monoisotopic Mass: 362.17293854 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 99.4
- Molecular Weight: 362.4
Tetrahydrodehydrodiconiferyl alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN7097-1 mg |
Tetrahydrodehydrodiconiferyl alcohol |
5234-70-8 | 98.06% | 1mg |
¥ 1,300 | 2023-07-10 | |
| TargetMol Chemicals | TN7097-5 mg |
Tetrahydrodehydrodiconiferyl alcohol |
5234-70-8 | 98.06% | 5mg |
¥ 2,925 | 2023-07-10 | |
| TargetMol Chemicals | TN7097-10 mg |
Tetrahydrodehydrodiconiferyl alcohol |
5234-70-8 | 98.06% | 10mg |
¥ 4,387 | 2023-07-10 | |
| TargetMol Chemicals | TN7097-25 mg |
Tetrahydrodehydrodiconiferyl alcohol |
5234-70-8 | 98.06% | 25mg |
¥ 7,897 | 2023-07-10 | |
| TargetMol Chemicals | TN7097-50 mg |
Tetrahydrodehydrodiconiferyl alcohol |
5234-70-8 | 98.06% | 50mg |
¥ 11,847 | 2023-07-10 | |
| TargetMol Chemicals | TN7097-100 mg |
Tetrahydrodehydrodiconiferyl alcohol |
5234-70-8 | 98.06% | 100MG |
¥ 17,769 | 2023-07-10 | |
| TargetMol Chemicals | TN7097-200 mg |
Tetrahydrodehydrodiconiferyl alcohol |
5234-70-8 | 98.06% | 200mg |
¥ 26,654 | 2023-07-10 | |
| TargetMol Chemicals | TN7097-1mg |
Tetrahydrodehydrodiconiferyl alcohol |
5234-70-8 | 98.06% | 1mg |
¥ 1300 | 2024-07-19 | |
| TargetMol Chemicals | TN7097-5mg |
Tetrahydrodehydrodiconiferyl alcohol |
5234-70-8 | 98.06% | 5mg |
¥ 2920 | 2024-07-19 | |
| TargetMol Chemicals | TN7097-10mg |
Tetrahydrodehydrodiconiferyl alcohol |
5234-70-8 | 98.06% | 10mg |
¥ 4320 | 2024-07-19 |
Tetrahydrodehydrodiconiferyl alcohol Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on Tetrahydrodehydrodiconiferyl alcohol
Exploring Tetrahydrodehydrodiconiferyl Alcohol (CAS No. 5234-70-8): Properties, Applications, and Research Insights
Tetrahydrodehydrodiconiferyl alcohol (CAS No. 5234-70-8) is a naturally occurring lignan derivative with a complex molecular structure. This compound has garnered significant attention in recent years due to its potential bioactive properties and applications in phytochemistry and nutraceutical research. As a derivative of coniferyl alcohol, it belongs to a class of compounds widely studied for their antioxidant and anti-inflammatory effects, aligning with the growing consumer demand for plant-based health solutions.
The structural uniqueness of Tetrahydrodehydrodiconiferyl alcohol lies in its tetrahydro-naphthalene core, which contributes to its stability and interaction with biological systems. Researchers have identified this compound in various plant species, particularly those used in traditional medicine, such as Eucommia ulmoides and Schisandra chinensis. These findings have sparked interest in its potential role in metabolic regulation and cellular protection, topics frequently searched in connection with natural therapeutics.
Recent studies highlight the compound's structure-activity relationship (SAR), a hot topic in drug discovery circles. Its ability to modulate enzyme activity and receptor binding has been investigated through in silico modeling and in vitro assays, methodologies that dominate current pharmacological research discussions. The presence of multiple hydroxyl groups in its structure suggests potential for hydrogen bonding with biological targets, a feature often queried in molecular docking studies.
From an industrial perspective, Tetrahydrodehydrodiconiferyl alcohol (CAS 5234-70-8) has shown promise in cosmeceutical formulations, particularly in products targeting skin aging and oxidative stress - two of the most searched skincare concerns today. Its potential to scavenge free radicals and stimulate collagen production aligns with the market's shift toward science-backed botanical ingredients. Analytical techniques like HPLC-MS and NMR spectroscopy have been crucial in characterizing its purity and stability for such applications.
The compound's biosynthetic pathway represents another area of active research, especially in the context of plant metabolic engineering. Scientists are investigating ways to enhance its production through biotechnological approaches, responding to the increasing demand for sustainable sourcing of bioactive compounds. This intersects with popular searches about green chemistry and eco-friendly extraction methods in the nutraceutical industry.
In pharmacological studies, Tetrahydrodehydrodiconiferyl alcohol has demonstrated interesting pharmacokinetic properties, including moderate bioavailability and tissue distribution patterns. These characteristics are critical for its potential development as a therapeutic agent, a subject frequently explored in drug development forums. Current research focuses on its possible effects on cell signaling pathways related to inflammation and stress response.
The analytical characterization of CAS 5234-70-8 presents unique challenges due to its structural complexity and isomeric possibilities. Advanced techniques such as chiral chromatography and X-ray crystallography have been employed to elucidate its spatial configuration, addressing common questions about compound identification in natural product chemistry. These methodologies are particularly relevant given the current emphasis on quality control in botanical extracts.
Emerging applications in functional foods have brought Tetrahydrodehydrodiconiferyl alcohol into the spotlight of nutritional science research. Its potential as a dietary supplement component aligns with consumer trends toward preventive healthcare, a major focus area in health-related searches. Studies investigating its effects on gut microbiota and nutrient absorption pathways are particularly timely, given the current scientific interest in the gut-brain axis.
From a regulatory standpoint, the safety profile of 5234-70-8 continues to be evaluated through standard toxicological assessments. While preliminary data suggest favorable safety parameters, comprehensive studies are ongoing to establish its acceptable daily intake levels - information highly sought after by product formulators and regulatory specialists alike. This aligns with the increasing public demand for transparency in ingredient safety.
The future research directions for Tetrahydrodehydrodiconiferyl alcohol appear promising, with investigations expanding into neuroprotective effects and metabolic syndrome applications. These areas correspond with trending health concerns and frequent medical queries online. As analytical technologies advance, particularly in metabolomics and systems biology, our understanding of this compound's full potential will undoubtedly grow, offering new opportunities for health innovation and sustainable product development.
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